Cas no 340968-89-0 (1-(2-Cyclopropyl-2-oxoethyl)-3-nitro-1,2,4-triazole)

• Product Name: 1-(2-Cyclopropyl-2-oxoethyl)-3-nitro-1,2,4-triazole
• CAS No: 340968-89-0
• MF: C₇H₈N₄O₃
• MW: 196.163420677185
• CID: 3103005
• PubChem ID: 695942
• Update Time: 2025-04-21

1-(2-Cyclopropyl-2-oxoethyl)-3-nitro-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclopropyl-2-oxoethyl)-3-nitro-1,2,4-triazole
• 340968-89-0
• 1-cyclopropyl-2-(3-nitro-1,2,4-triazol-1-yl)ethanone
• CS-0323461
• Oprea1_414197
• STK674712
• SR-01000521553
• SR-01000521553-1
• 1-Cyclopropyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-one
• EU-0018445
• AKOS005593585
• 1-CYCLOPROPYL-2-(3-NITRO-1H-1,2,4-TRIAZOL-1-YL)-1-ETHANONE
• 1-cyclopropyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)ethanone
• 1-cyclopropyl-2-(3-nitro-1{H}-1,2,4-triazol-1-yl)ethanone

• Inchi： 1S/C7H8N4O3/c12-6(5-1-2-5)3-10-4-8-7(9-10)11(13)14/h4-5H,1-3H2
• InChI Key： CZNVPFBZYFYUDM-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC([N+](=O)[O-])=N1)C1CC1

Computed Properties

• Exact Mass: 196.05964013Da
• Monoisotopic Mass: 196.05964013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 93.6Ų